Cas no 67799-99-9 (D-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester)

D-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester structure

67799-99-9 structure

Product Name:D-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester

CAS No:67799-99-9

Molecular Formula:C₁₂H₁₅NO₄

Molecular Weight:237.2518

CID:1722094

PubChem ID:7015192

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D-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester Properties

Names and Identifiers

- D-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester
- methyl (2R)-2-(phenylmethoxycarbonylamino)propanoate
- N-Alpha-carbobenzoxy-d-alanine methyl ester
- N-Alpha-carbobenzoxy-d-alaninemethylester
- CS-0210245
- Z-D-Ala-OMe
- 68223-02-9
- CARBOBENZYLOXY-D-ALANINE METHYL ESTER
- 67799-99-9
- (R)-Methyl 2-(((benzyloxy)carbonyl)amino)propanoate
- CBZ-D-ALANINE METHYL ESTER
- SCHEMBL7674223
- DTXSID00426721
- Methyl ((benzyloxy)carbonyl)-D-alaninate
- +Expand
- InChIKey： OMDVFTVXPVXANK-SECBINFHSA-N
- Inchi： InChI=1S/C12H15NO4/c1-9(11(14)16-2)13-12(15)17-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,13,15)/t9-/m1/s1
- SMILES： CC(C(=O)OC)NC(=O)OCC1=CC=CC=C1

Computed Properties

Exact Mass: 237.10010796g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 237.10010796g/mol
Heavy Atom Count: 17
Complexity: 261
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 64.6Å²

D-Alanine, N-[(phenylmethoxy)carbonyl]-, methyl ester Related Literature

1. Dual-pathway chain-end modification of RAFT polymers using visible light and metal-free conditions†

Shelby L. Shankel,Athina Anastasaki,Bernd Oschmann,In-Hwan Lee,Jia Niu,Alaina J. McGrath,Paul G. Clark,David S. Laitar Chem. Commun., 2017,53, 1888-1891
2. Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†

Manas Ranjan Dash,B. Rajakumar Phys. Chem. Chem. Phys., 2015,17, 3142-3156
3. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100
4. Procedure-dependent construction of two isomers of trimeric self-assembled boronic esters†

Kosuke Ono,Ryo Aizawa,Taiki Yamano,Suguru Ito,Nobuhiro Yasuda,Kohei Johmoto,Hidehiro Uekusa,Nobuharu Iwasawa Chem. Commun., 2014,50, 13683-13686
5. Contents and Highlights in Chemical Science

Org. Biomol. Chem., 2009,7, 5039-5054
6. Quinoxalino-fused sultines and their application in Diels–Alder reactions

Chem. Commun., 1997, 205-206
7. Combining catalysis and computational fluid dynamics towards improved process design for ethanol dehydration†

Matthew E. Potter,Lindsay-Marie Armstrong,Robert Raja Catal. Sci. Technol., 2018,8, 6163-6172
8. Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion

Chem. Commun., 1996, 1221-1222
9. 3D hollow MXene (Ti3C2)/reduced graphene oxide hybrid nanospheres for high-performance Li-ion storage†

Miao Guo,Shulin Zhong,Tian Xu,Yuqin Huang,Guanglin Xia,Tengfei Zhang,Xuebin Yu J. Mater. Chem. A, 2021,9, 23841-23849
10. Contents list

Lab Chip, 2013,13, 3-10

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